Cas no 98011-28-0 (6-Amino-4-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: 6-Amino-4-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 98011-28-0
• MF: C₁₁H₁₂N₄OS
• MW: 248.304180145264
• CID: 811300
• PubChem ID: 3807994
• Update Time: 2025-10-29

6-Amino-4-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxamide,6-amino-1,2,3,4-tetrahydro-4-phenyl-2-thioxo-
• 6-amino-4-phenyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• 6-AMINO-4-PHENYL-2-THIOXO-1,2,3,4-TETRAHYDRO-PYRIMIDINE-5-CARBOXYLIC ACID AMIDE
• 98011-28-0
• Z56907635
• 6-Amino-4-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• DTXSID20396715
• SR-01000042306
• SR-01000042306-1
• AKOS030751061
• SB59791
• HMS1754F03
• 6-amino-4-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• EN300-05648
• 6-Amino-4-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• MDL： MFCD03987978
• Inchi： 1S/C11H12N4OS/c12-9-7(10(13)16)8(14-11(17)15-9)6-4-2-1-3-5-6/h1-5,8H,12H2,(H2,13,16)(H2,14,15,17)
• InChI Key： RRSNXHHXTFXPDL-UHFFFAOYSA-N
• SMILES： S=C1NC(=C(C(N)=O)C(C2C=CC=CC=2)N1)N

Computed Properties

• Exact Mass: 248.073
• Monoisotopic Mass: 248.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.44
• Boiling Point: 471.7°Cat760mmHg
• Flash Point: 239.1°C
• Refractive Index: 1.733

Additional information on 6-Amino-4-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Introduction to 6-Amino-4-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 98011-28-0) and Its Emerging Applications in Chemical Biology

The compound 6-Amino-4-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide, identified by its CAS number 98011-28-0, represents a fascinating molecular entity with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative belongs to the tetrahydropyrimidine class, a scaffold widely recognized for its versatility in drug design due to its ability to mimic natural nucleobases and interact with biological targets. The structural features of this compound, including its amino, phenyl, and sulfanylidene substituents, contribute to its unique chemical properties and biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide moieties in the development of novel therapeutic agents. Sulfonamides are known for their broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory effects. The presence of a sulfanylidene group in 6-Amino-4-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide introduces additional reactivity and binding potential, making it a valuable scaffold for further derivatization and optimization. This compound has garnered attention for its potential role in modulating enzyme activity and interacting with protein targets involved in critical biological pathways.

In the context of contemporary research, 6-Amino-4-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide has been explored as a lead compound in the quest for new pharmacological interventions. Its tetrahydropyrimidine core is structurally analogous to purine and pyrimidine bases found in nucleic acids, suggesting potential applications in the development of nucleoside analogs or kinase inhibitors. The phenyl ring attached at the 4-position enhances hydrophobic interactions with biological targets, while the amino group at the 6-position provides opportunities for further functionalization through hydrogen bonding or salt formation.

One of the most compelling aspects of this compound is its versatility as a building block for drug discovery. Researchers have leveraged its scaffold to develop derivatives with enhanced potency and selectivity. For instance, modifications at the sulfanylidene position have been shown to influence binding affinity and metabolic stability. The carboxamide group at the 5-position offers another point of modification, allowing for the introduction of polar or charged moieties that can fine-tune pharmacokinetic properties. These attributes make 6-Amino-4-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide an attractive candidate for structure-based drug design initiatives.

The growing interest in this compound is also driven by its potential applications in addressing unmet medical needs. Current research indicates that derivatives of tetrahydropyrimidines exhibit promising activity against various diseases, including cancer and inflammatory disorders. The sulfonamide moiety has been particularly noted for its ability to disrupt protein-protein interactions critical for disease progression. By targeting these interactions with high precision, compounds like 6-Amino-4-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide hold promise for developing novel therapeutics that overcome limitations associated with existing treatments.

From a synthetic chemistry perspective, 6-Amino-4-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide exemplifies an elegant example of heterocyclic synthesis. The construction of its core scaffold involves multi-step reactions that showcase modern synthetic methodologies such as transition-metal catalysis and organometallic chemistry. These approaches not only facilitate efficient production but also enable access to complex derivatives with tailored properties. The ability to synthesize this compound reliably underscores its significance as a tool compound in both academic and industrial research settings.

The pharmacological profile of 6-Amino-4-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxamide is further illuminated by preclinical studies that have begun to unravel its mechanism of action. Initial findings suggest that it interacts with enzymes involved in signal transduction pathways relevant to cancer cell proliferation and survival. By inhibiting these enzymes selectively over their native counterparts within complex cellular environments; this compound demonstrates potential as an anticancer agent without significant off-target effects. Such selectivity is crucial for improving therapeutic efficacy while minimizing side effects.

As research progresses; collaborations between chemists; biologists; and clinicians are essential for translating laboratory discoveries into clinical applications. The case study presented here underscores how fundamental research on molecular entities like 6-Amino; 4 Phenyl; 2 Sulfanylidene; 1; 2; 3; 4 Tetrahydropyrimidine; 5 Carboxamide (CAS No: 98011; 28; 0) can drive innovation across multiple disciplines within chemical biology medicine field: From identifying new therapeutic targets through high-throughput screening programs identifying lead compounds through computational modeling designing synthetic strategies enabling efficient production developing derivatives optimized specific purposes ultimately leading drug candidates entering clinical trials addressing unmet medical needs improving human health outcomes